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Introduction
Mavoglurant (also known as AFQ056) is a selective, non-competitive antagonist of the

metabotropic glutamate receptor 5 (mGluR5).[1] It has been investigated for its therapeutic

potential in various neurological and psychiatric disorders, including Fragile X syndrome and L-

dopa induced dyskinesia in Parkinson's disease.[1] Overactivation of mGluR5 is implicated in

the pathophysiology of these conditions, and Mavoglurant acts by modulating glutamatergic

signaling to restore the balance of excitatory and inhibitory signals in the brain.[1] These

application notes provide a comprehensive overview of the dosing regimen of Mavoglurant
racemate in various mouse models, along with detailed experimental protocols and an

illustration of the relevant signaling pathway.

Data Presentation: Mavoglurant Dosing Regimens in
Mice
The following tables summarize the quantitative data for Mavoglurant administration in mouse

models based on available literature.
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Parameter Value
Mouse

Model

Administratio

n Route
Study Focus Reference

Dose 18 mg/kg/day
Fmr1

Knockout

Oral (in food

pellets)

Chronic

treatment,

social

behavior

[2]

Dose 30 mg/kg Not Specified Oral (p.o.)
Pharmacologi

cal effect
[2]

Dose Range
0.1 - 10

mg/kg
OF1/IC Mice

Oral (p.o.),

single dose

Stress-

induced

hyperthermia

[1][3]

Pharmacokinetic Profile of Mavoglurant in Mice

Parameter

Oral (p.o.)

Administration (9.4

mg/kg)

Intravenous (i.v.)

Administration (3.1

mg/kg)

Reference

Bioavailability (F) 32% N/A [1][3]

Terminal Half-life

(T1/2)
2.9 hours 0.69 hours [1][3]

Time to Maximum

Concentration (Tmax)
≤ 0.25 hours ≤ 0.08 hours [1][3]

Maximum

Concentration (Cmax)

- Plasma

950 pmol/mL 3330 pmol/mL [1][3]

Maximum

Concentration (Cmax)

- Brain

3500 pmol/g 8400 pmol/g [1][3]

Experimental Protocols
Protocol 1: Oral Gavage Administration in Mice
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This protocol outlines the standard procedure for administering Mavoglurant via oral gavage.

Materials:

Mavoglurant solution

Appropriately sized gavage needles (18-20 gauge for adult mice)[4]

Animal scale

Syringes

Procedure:

Animal Preparation: Weigh the mouse to determine the correct dosage volume. The

maximum recommended volume for oral gavage in mice is 10 mL/kg.[4][5]

Restraint: Properly restrain the mouse by scruffing the neck and back to immobilize the head

and body. Ensure the head and body are in a straight line to facilitate passage of the gavage

needle.[5]

Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the

incisors and molars) and advance it along the roof of the mouth towards the esophagus. The

mouse should swallow the tube as it is gently advanced. Do not force the needle.[4]

Administration: Once the needle is in the correct position (a pre-measured length from the

mouth to the last rib), slowly administer the Mavoglurant solution.[6]

Post-Administration Monitoring: After administration, gently remove the needle and return the

mouse to its cage. Monitor the animal for any signs of distress, such as labored breathing.[5]

Protocol 2: Three-Chamber Social Interaction Test
This test is used to assess social behavior in mice, a key phenotype in models of

neurodevelopmental disorders like Fragile X syndrome.

Apparatus:
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A three-chambered box with openings allowing free movement between chambers.[7]

Two small, identical wire cages or cups to hold stranger mice.[7]

Procedure:

Habituation Phase (10 minutes): Place the test mouse in the center chamber and allow it to

freely explore all three empty chambers.[7]

Sociability Phase (10 minutes): Place an unfamiliar "stranger" mouse in one of the wire

cages in a side chamber. Place an empty wire cage in the opposite side chamber. Place the

test mouse back in the center chamber and record the time it spends in each chamber and

the time spent sniffing each wire cage.[7][8]

Social Novelty Phase (10 minutes): Introduce a second, novel stranger mouse into the

previously empty wire cage. The test mouse is again placed in the center chamber, and the

time spent in each chamber and sniffing each cage is recorded to assess its preference for

social novelty.[8]

Protocol 3: Audiogenic Seizure Induction
This protocol is used to assess the efficacy of Mavoglurant in a mouse model of seizures.

Apparatus:

A sound-attenuating chamber.

A sound source capable of producing a high-intensity acoustic stimulus (e.g., a bell or a

speaker).

Procedure:

Acclimation: Place the mouse in the testing chamber and allow it to acclimate for a short

period.

Drug Administration: Administer Mavoglurant or vehicle at the predetermined time before

seizure induction.
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Audiogenic Stimulus: Expose the mouse to a high-intensity sound stimulus (e.g., 100-120

dB) for a defined period (e.g., 60 seconds).

Seizure Scoring: Observe and score the seizure severity based on a standardized scale,

which typically includes stages like wild running, clonic seizures, and tonic-clonic seizures.

Record the latency to each seizure stage.

Post-Stimulus Monitoring: After the stimulus, monitor the animal for recovery.
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Caption: Simplified signaling pathway of metabotropic glutamate receptor 5 (mGluR5).

Experimental Workflow: Mavoglurant Efficacy in a
Fragile X Mouse Model
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Caption: Experimental workflow for assessing Mavoglurant efficacy in a mouse model of

Fragile X syndrome.
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Logical Relationship: Mavoglurant's Mechanism of
Action
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Caption: Mechanism of action of Mavoglurant in neurological disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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